Cas no 1890852-20-6 (Phenol, 3-(2-chloro-5-pyrimidinyl)-)

• Product Name: Phenol, 3-(2-chloro-5-pyrimidinyl)-
• CAS No: 1890852-20-6
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 5253192
• Update Time: 2025-05-23

Phenol, 3-(2-chloro-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(2-chloro-5-pyrimidinyl)-

• Inchi： 1S/C10H7ClN2O/c11-10-12-5-8(6-13-10)7-2-1-3-9(14)4-7/h1-6,14H
• InChI Key： AGQNRBDDQYHMKP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2=CN=C(Cl)N=C2)=C1

Additional information on Phenol, 3-(2-chloro-5-pyrimidinyl)-

Phenol, 3-(2-chloro-5-pyrimidinyl): A Comprehensive Overview

Phenol, 3-(2-chloro-5-pyrimidinyl), also known by its CAS number 1890852-20-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenolic derivatives and features a unique structure that combines a phenol group with a pyrimidine ring substituted with a chlorine atom. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of extensive research.

The structure of Phenol, 3-(2-chloro-5-pyrimidinyl) consists of a benzene ring (phenol group) attached to a pyrimidine ring at the 3-position. The pyrimidine ring is further substituted with a chlorine atom at the 2-position, which introduces electron-withdrawing effects and influences the compound's reactivity and selectivity. This substitution pattern is critical in determining the compound's interactions with biological systems and its potential applications in drug design.

Recent studies have highlighted the potential of Phenol, 3-(2-chloro-5-pyrimidinyl) as a lead compound in the development of novel therapeutic agents. Researchers have explored its role in various biological pathways, including its ability to modulate enzyme activity and interact with cellular receptors. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential use in treating conditions associated with oxidative stress and inflammation.

In terms of synthesis, Phenol, 3-(2-chloro-5-pyrimidinyl) can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the phenolic hydroxyl group and the electrophilic nature of the pyrimidine ring to form stable bonds under controlled conditions. The choice of synthetic pathway depends on factors such as yield optimization, cost-effectiveness, and scalability for industrial production.

The pharmacokinetic profile of Phenol, 3-(2-chloro-5-pyrimidinyl) has also been studied extensively. Research indicates that the compound exhibits moderate bioavailability and undergoes phase I metabolism primarily through oxidation and conjugation pathways. These findings are crucial for understanding its suitability as an oral or parenteral drug delivery candidate.

In addition to its pharmacological applications, Phenol, 3-(2-chloro-5-pyrimidinyl) has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies.

The environmental impact of Phenol, 3-(2-chloro-5-pyrimidinyl) has also been evaluated. Studies suggest that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. This information is vital for assessing its safety profile and ensuring sustainable practices during manufacturing and disposal.

In conclusion, Phenol, 3-(2-chloro-5-pyrimidinyl), CAS number 1890852-20-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an attractive target for further research and development in drug discovery and materials science.